Cas no 187543-89-1 (2,3-Difluoro-6-hydroxybenzaldehyde)

2,3-Difluoro-6-hydroxybenzaldehyde structure
187543-89-1 structure
Product Name:2,3-Difluoro-6-hydroxybenzaldehyde
CAS No:187543-89-1
MF:C7H4F2O2
MW:158.102269172668
MDL:MFCD08275282
CID:115044
PubChem ID:21221031
Update Time:2025-04-18

2,3-Difluoro-6-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2,3-Difluoro-6-hydroxybenzaldehyde
    • Benzaldehyde,2,3-difluoro-6-hydroxy-
    • 2,3-BIS-TRIFLUOROMETHYL-THIENO[3,4-B][1,4]DIOXINE-5,7-DICARBOXYLIC ACID
    • 3,4-Difluoro-2-formylphenol
    • 5,6-Difluorosalicylaldehyde
    • Benzaldehyde, 2,3-difluoro-6-hydroxy- (9CI)
    • 3-(4-Carboxy-1,3-oxazol-5-yl)nitrobenzene, 4-Carboxy-5-(3-nitrophenyl)-1,3-oxazole
    • FT-0750339
    • AT10512
    • W-206367
    • Benzaldehyde, 2,3-difluoro-6-hydroxy-
    • SCHEMBL1955946
    • Benzaldehyde,2,3-difluoro-6-hydroxy-(9CI)
    • 187543-89-1
    • MFCD08275282
    • Z1201624523
    • AS-66053
    • AKOS005254314
    • HCXZOHFGXHDGRF-UHFFFAOYSA-N
    • DTXSID10611449
    • EN300-316344
    • AB92770
    • A880575
    • DB-031434
    • MDL： MFCD08275282
    • Inchi： 1S/C7H4F2O2/c8-5-1-2-6(11)4(3-10)7(5)9/h1-3,11H
    • InChI Key： HCXZOHFGXHDGRF-UHFFFAOYSA-N
    • SMILES： FC1=C(C=CC(=C1C=O)O)F

Computed Properties

  • Exact Mass: 158.01800
  • Monoisotopic Mass: 158.018
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3A^2
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.464
  • Melting Point: 53-57℃
  • Boiling Point: 217.1°Cat760mmHg
  • Flash Point: 85.1°C
  • Refractive Index: 1.559
  • PSA: 37.30000
  • LogP: 1.48290
  • Sensitiveness: Air Sensitive

2,3-Difluoro-6-hydroxybenzaldehyde Customs Data

  • HS CODE：2913000090
  • Customs Data：

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

2,3-Difluoro-6-hydroxybenzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-IT467-100mg
2,3-Difluoro-6-hydroxybenzaldehyde
 187543-89-1 98%
100mg
 ￥924.0 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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2,3-Difluoro-6-hydroxybenzaldehyde
 187543-89-1 98%
50mg
 ￥498.0 2022-02-28
Chemenu
CM277102-5g
2,3-Difluoro-6-hydroxybenzaldehyde
 187543-89-1 95%
5g
 $460 2021-06-16
abcr
AB353542-500 mg
5,6-Difluorosalicylaldehyde; .
 187543-89-1
500mg
 €183.60 2023-04-26
Chemenu
CM277102-5g
2,3-Difluoro-6-hydroxybenzaldehyde
 187543-89-1 95%
5g
 $460 2022-06-12
abcr
AB353542-1 g
5,6-Difluorosalicylaldehyde; .
 187543-89-1
1g
 €236.00 2023-04-26
abcr
AB353542-5 g
5,6-Difluorosalicylaldehyde
 187543-89-1
5g
 €601.50 2022-03-03
eNovation Chemicals LLC
D237811-1g
2,3-Difluoro-6-hydroxybenzaldehyde
 187543-89-1 95%
1g
 $655 2024-08-03
eNovation Chemicals LLC
D237811-5g
2,3-Difluoro-6-hydroxybenzaldehyde
 187543-89-1 95%
5g
 $1580 2024-08-03
Alichem
A019144108-5g
2,3-Difluoro-6-hydroxybenzaldehyde
 187543-89-1 95%
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